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Compound of Interest

Compound Name: 4-(4-Aminophenoxy)benzoic acid

Cat. No.: B112425 Get Quote

This document provides immediate safety, handling, and disposal protocols for 4-(4-
Aminophenoxy)benzoic acid, tailored for research scientists and drug development

professionals. Note that a specific Safety Data Sheet (SDS) for 4-(4-Aminophenoxy)benzoic
acid was not located; therefore, the following guidance is based on the known hazards of the

closely related compound, 4-Aminobenzoic acid. It is imperative to handle this chemical with

caution and adhere to the recommended safety measures.

Hazard Summary
Based on data for the analogous compound, 4-Aminobenzoic acid, 4-(4-
Aminophenoxy)benzoic acid is anticipated to pose the following hazards:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Allergic Skin Reaction: May cause an allergic skin reaction.[1][3]

Respiratory Irritation: May cause respiratory irritation.[1][3]

Aquatic Hazard: May cause long-lasting harmful effects to aquatic life.[1][4]

Personal Protective Equipment (PPE)
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Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling 4-(4-Aminophenoxy)benzoic acid.

Protection Type Specification Rationale

Eye and Face Protection

Tight-sealing safety goggles or

a face shield and safety

glasses.[1][5][6]

Protects against dust particles

and splashes, preventing

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), inspected

before use.[7] A lab coat or

long-sleeved clothing is also

required.[6]

Prevents skin contact,

irritation, and potential allergic

reactions.[1][3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

dust is generated or if

exposure limits are exceeded.

[5]

Protects against inhalation of

dust, which can cause

respiratory irritation.[1][3]

Operational Plan: Step-by-Step Handling Procedure
Ventilation: Always handle this compound in a well-ventilated area.[1] The use of a fume

hood is strongly recommended to minimize inhalation exposure.[8]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[2][5][6]

Avoid Dust Formation: Take measures to avoid the generation of dust during handling.[1][5]

[6]

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

Avoid Contact: Avoid all contact with the eyes, skin, and clothing.[2]
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Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to

contain any dust.

Preparing Solutions: When preparing solutions, add the solid to the solvent slowly to prevent

splashing.

Hand Washing: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.[1][2]

Decontamination: Clean all equipment and the work area to remove any residual chemical.

Glove Removal: Use the proper glove removal technique (without touching the glove's outer

surface) to avoid skin contact.[1][4]

Disposal Plan
Waste Collection: Collect all waste material, including contaminated gloves and weighing

papers, in a suitable, closed container labeled for chemical waste.[1]

Waste Disposal: Dispose of the chemical waste through a licensed waste disposal company.

[2] Do not dispose of it down the drain, as it may be harmful to aquatic life.[1][4]

Container Disposal: Before disposing of the original container, ensure it is completely empty.

[2]

Emergency Procedures
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Exposure Scenario First Aid Measures

In case of eye contact

Immediately rinse with plenty of water for at

least 15 minutes.[6] Remove contact lenses if

present and easy to do.[1][2] Seek immediate

medical attention.[6]

In case of skin contact

Take off contaminated clothing immediately.[2]

[4] Wash the affected area with plenty of soap

and water.[1][6] If skin irritation or a rash occurs,

get medical advice.[1][6]

If inhaled

Move the person to fresh air and keep them

comfortable for breathing.[1][2][6] If you feel

unwell, call a poison center or doctor.[1][6]

If swallowed

Rinse the mouth with water.[2] Do NOT induce

vomiting. Seek medical attention if you feel

unwell.[4]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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